Cas no 7460-77-7 ( )

• Product Name: &nbsp
• CAS No: 7460-77-7
• MF: C₁₇H₂₇ClO
• MW: 282.848684549332
• CID: 979425
• PubChem ID: 346147
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-ditert-butyl-1-(3-chloropropoxy)benzene
• NSC404219
• DTXSID90323533
• NSC-404219
• AKOS009142905
• 7460-77-7
•  

• Inchi： 1S/C17H27ClO/c1-16(2,3)13-8-9-15(19-11-7-10-18)14(12-13)17(4,5)6/h8-9,12H,7,10-11H2,1-6H3
• InChI Key： WOZQMGMQRXJHGN-UHFFFAOYSA-N
• SMILES： ClCCCOC1=CC=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 282.17521
• Monoisotopic Mass: 282.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 354.3°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.487
• PSA: 9.23